Cas no 518070-13-8 (2,3,4-trifluorobenzenesulfonamide)

2,3,4-Trifluorobenzenesulfonamide is a fluorinated aromatic sulfonamide compound characterized by its trifluorinated benzene ring and sulfonamide functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which is advantageous in drug design. Its sulfonamide moiety allows for further derivatization, enabling the development of bioactive molecules with tailored properties. The compound exhibits high purity and consistent reactivity, ensuring reliability in research and industrial applications. Its utility in medicinal chemistry stems from its role in modulating pharmacokinetic profiles and improving binding affinity in target molecules.

2,3,4-trifluorobenzenesulfonamide structure

518070-13-8 structure

Product Name:2,3,4-trifluorobenzenesulfonamide

CAS No:518070-13-8

MF:C₆H₄F₃NO₂S

MW:211.161670684814

MDL:MFCD03094300

CID:1577526

PubChem ID:2778424

Update Time:2025-06-08

2,3,4-trifluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 2,3,4-Trifluorobenzenesulfonamide
- 2,3,4-Trifluorobenzenesulphonamide
- 2,3,4-trifluorobenzene-1-sulfonamide
- SureCN1799529
- AC1Q557W
- CTK7B9611
- MolPort-000-158-816
- (S)-METHYL 3,4-DIHYDROXYBUTANOATE)
- 2,3,4-TRIFLUOROBENZENESULFONAMIDE, 97
- MFCD03094300
- CS-0215647
- Z45415616
- SB76895
- AKOS000147183
- EN300-26995
- trifluoro benzenesulfonamide
- PS-10095
- 518070-13-8
- SCHEMBL1799529
- DTXSID50380920
- 2,3,4-trifluorobenzenesulfonamide
- MDL： MFCD03094300
- Inchi： 1S/C6H4F3NO2S/c7-3-1-2-4(13(10,11)12)6(9)5(3)8/h1-2H,(H2,10,11,12)
- InChI Key： CDJWMINTCGWSAW-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(C=1F)F)F)(N)(=O)=O

Computed Properties

Exact Mass: 210.99152
Monoisotopic Mass: 210.99148403g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 68.5Å²

Experimental Properties

Melting Point: 110-111°C
PSA: 60.16

2,3,4-trifluorobenzenesulfonamide Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

2,3,4-trifluorobenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	021386-1g	2,3,4-Trifluorobenzenesulfonamide	518070-13-8	97%	1g	￡38.00	2022-03-01
Fluorochem	021386-5g	2,3,4-Trifluorobenzenesulfonamide	518070-13-8	97%	5g	￡155.00	2022-03-01
Fluorochem	021386-25g	2,3,4-Trifluorobenzenesulfonamide	518070-13-8	97%	25g	￡465.00	2022-03-01
TRC	T895783-25mg	2,3,4-Trifluorobenzenesulfonamide	518070-13-8		25mg	$ 50.00	2022-06-02
TRC	T895783-50mg	2,3,4-Trifluorobenzenesulfonamide	518070-13-8		50mg	$ 65.00	2022-06-02
TRC	T895783-250mg	2,3,4-Trifluorobenzenesulfonamide	518070-13-8		250mg	$ 80.00	2022-06-02
Apollo Scientific	PC5647-1g	2,3,4-Trifluorobenzenesulphonamide	518070-13-8	97%	1g	£66.00	2025-02-21
Apollo Scientific	PC5647-5g	2,3,4-Trifluorobenzenesulphonamide	518070-13-8	97%	5g	£270.00	2025-02-21
Apollo Scientific	PC5647-10g	2,3,4-Trifluorobenzenesulphonamide	518070-13-8	97%	10g	£525.00	2025-02-21
abcr	AB231590-1 g	2,3,4-Trifluorobenzenesulphonamide	518070-13-8		1g	€104.10	2023-04-27